Samarium trifluoroacetylacetonate
Overview
Description
Samarium trifluoroacetylacetonate (SMTFA) is a coordination compound of samarium (Sm) and trifluoroacetylacetonate (TFA). It is a colorless, water-soluble crystalline solid that is used extensively in scientific research due to its unique properties. SMTFA has been used in a wide range of applications, from catalysis to materials science. This article will discuss the synthesis method, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for the use of SMTFA.
Scientific Research Applications
Luminescence and Spectroscopy
Samarium trifluoroacetylacetonate is used in luminescence and spectroscopy studies. For example, a spectrofluorimetric method using samarium complexes with thenoyltrifluoroacetonate and tri-n-octylphosphine oxide is employed to determine samarium in solutions, offering better sensitivity compared to traditional extraction methods (Taketatsu & Sato, 1979). Additionally, highly luminescent samarium(III) beta-diketonate complexes have been studied for their solubility in ionic liquids, which is useful for spectroscopic analysis of samarium(III) luminescence (Lunstroot et al., 2009).
Structural Analysis and Materials Science
In materials science, this compound is used to synthesize various samarium(III) complexes, contributing to the understanding of their structural characteristics (Ônishi et al., 1998). The synthesis and properties of samarium β-diketonates are also explored to understand their crystal structures and volatility, which is significant for applications in materials science and chemical engineering (Kyzy et al., 2018).
Electroluminescence and Device Applications
This compound is studied for its potential use in organic electroluminescent devices. The preparation and characterization of samarium(III) complexes with various ligands, including the β-diketone ligand trifluoroacetylacetone, have been conducted for potential applications in electroluminescent devices (Fu et al., 2003).
Volatility and Stability Analysis
Research on samarium complexes, including those with trifluoroacetylacetonate ligands, has focused on their volatility and stability. A study on a highly volatile samarium complex indicated its potential applications in various fields due to its air and moisture stability (Ahmed et al., 2012).
Properties
IUPAC Name |
samarium;(Z)-1,1,1-trifluoro-4-hydroxypent-3-en-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C5H5F3O2.Sm/c3*1-3(9)2-4(10)5(6,7)8;/h3*2,9H,1H3;/b3*3-2-; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTYHITGCKAOKLV-IQMQLBNYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C(F)(F)F)O.CC(=CC(=O)C(F)(F)F)O.CC(=CC(=O)C(F)(F)F)O.[Sm] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C(=O)C(F)(F)F)/O.C/C(=C/C(=O)C(F)(F)F)/O.C/C(=C/C(=O)C(F)(F)F)/O.[Sm] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F9O6Sm | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
612.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.